Cas no 2172603-29-9 (tert-butyl 1-(chlorosulfonyl)methyl-3-oxaspirobicyclo3.1.0hexane-2,3'-piperidine-1'-carboxylate)

• Product Name: tert-butyl 1-(chlorosulfonyl)methyl-3-oxaspirobicyclo3.1.0hexane-2,3'-piperidine-1'-carboxylate
• CAS No: 2172603-29-9
• MF: C₁₅H₂₄ClNO₅S
• MW: 365.872762680054
• CID: 5937375
• PubChem ID: 165604650
• Update Time: 2025-07-15

tert-butyl 1-(chlorosulfonyl)methyl-3-oxaspirobicyclo3.1.0hexane-2,3'-piperidine-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(chlorosulfonyl)methyl-3-oxaspirobicyclo3.1.0hexane-2,3'-piperidine-1'-carboxylate
• 2172603-29-9
• EN300-1619531
• tert-butyl 1-[(chlorosulfonyl)methyl]-3-oxaspiro[bicyclo[3.1.0]hexane-2,3'-piperidine]-1'-carboxylate

• Inchi： 1S/C15H24ClNO5S/c1-13(2,3)22-12(18)17-6-4-5-15(9-17)14(10-23(16,19)20)7-11(14)8-21-15/h11H,4-10H2,1-3H3
• InChI Key： KBLXYQKVPFZAPM-UHFFFAOYSA-N
• SMILES： ClS(CC12C3(CN(C(=O)OC(C)(C)C)CCC3)OCC1C2)(=O)=O

Computed Properties

• Exact Mass: 365.1063717g/mol
• Monoisotopic Mass: 365.1063717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.3Ų

Additional information on tert-butyl 1-(chlorosulfonyl)methyl-3-oxaspirobicyclo3.1.0hexane-2,3'-piperidine-1'-carboxylate

Tert-butyl 1-(Chlorosulfonyl)methyl-3-oxaspiro[bicyclo[3.1.0]hexane-2,3'-piperidine]-1'-carboxylate (CAS No. 2172603-29-9): A Comprehensive Overview

In the realm of advanced organic synthesis and pharmaceutical intermediates, tert-butyl 1-(chlorosulfonyl)methyl-3-oxaspiro[bicyclo[3.1.0]hexane-2,3'-piperidine]-1'-carboxylate (CAS No. 2172603-29-9) has emerged as a compound of significant interest. This spirocyclic derivative, characterized by its unique bicyclo[3.1.0]hexane core and piperidine moiety, is widely explored for its potential applications in drug discovery and material science. Its structural complexity and functional groups, including the chlorosulfonyl and tert-butyl carboxylate units, make it a versatile building block for designing novel bioactive molecules.

The compound’s spirocyclic architecture is particularly noteworthy, as it mimics rigid three-dimensional frameworks often found in natural products and FDA-approved drugs. Researchers are increasingly focusing on such scaffolds to address challenges in molecular selectivity and metabolic stability, which are critical in modern medicinal chemistry. With the rise of AI-driven drug design and fragment-based screening, CAS 2172603-29-9 has garnered attention for its potential to serve as a key intermediate in the development of CNS-targeting therapeutics or enzyme inhibitors.

From a synthetic perspective, the chlorosulfonyl group in this compound offers reactivity for further derivatization, enabling the creation of sulfonamides or sulfonyl esters—functional groups prevalent in antibiotics and kinase inhibitors. Meanwhile, the tert-butyloxycarbonyl (Boc) protecting group enhances the compound’s stability during multi-step syntheses, a feature highly valued in peptide chemistry and combinatorial libraries. These attributes align with current trends in green chemistry, where efficient protecting-group strategies minimize waste and improve yields.

In the context of high-throughput screening (HTS), tert-butyl 1-(chlorosulfonyl)methyl-3-oxaspiro[bicyclo[3.1.0]hexane-2,3'-piperidine]-1'-carboxylate is often discussed alongside scaffold diversification techniques. Its rigid structure can reduce conformational flexibility, a property leveraged in allosteric modulator design or protein-protein interaction inhibitors. Recent publications highlight its utility in catalysis and asymmetric synthesis, further broadening its appeal to chemists exploring chiral auxiliaries or organocatalysts.

As the pharmaceutical industry shifts toward targeted therapies and personalized medicine, intermediates like CAS 2172603-29-9 are pivotal for constructing small-molecule probes or bioconjugates. Its compatibility with click chemistry and bioorthogonal reactions also positions it as a candidate for imaging agents or diagnostic tools. Moreover, its relevance in proteolysis-targeting chimeras (PROTACs) research underscores its role in cutting-edge degradation technology.

In summary, tert-butyl 1-(chlorosulfonyl)methyl-3-oxaspiro[bicyclo[3.1.0]hexane-2,3'-piperidine]-1'-carboxylate exemplifies the intersection of structural innovation and practical utility. Its multifaceted applications—from medicinal chemistry to materials science—make it a subject of ongoing investigation, particularly in an era where AI-augmented research and sustainable synthesis dominate scientific discourse.